Cas no 1186501-90-5 (1H-Pyrrolo[2,3-b]pyridine, 3-Methyl-5-nitro-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-Methyl-5-nitro-1-(phenylsulfonyl)-
• CAS No: 1186501-90-5
• MF: C₁₄H₁₁N₃O₄S
• MW: 317.319841623306
• CID: 833607
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine, 3-Methyl-5-nitro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-Methyl-5-nitro-1-(phenylsulfonyl)-
• 3-Methyl-5-nitro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： InChI=1S/C14H11N3O4S/c1-10-9-16(22(20,21)12-5-3-2-4-6-12)14-13(10)7-11(8-15-14)17(18)19/h2-9H,1H3
• InChI Key： HCASNSHIGXZOPH-UHFFFAOYSA-N
• SMILES： CC1=CN(C2=C1C=C(C=N2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3